Cas no 1090903-69-7 (methyl 6-bromo-2-oxo-indoline-4-carboxylate)

• Product Name: methyl 6-bromo-2-oxo-indoline-4-carboxylate
• CAS No: 1090903-69-7
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• MDL: MFCD26744232
• CID: 4560278
• PubChem ID: 59497453
• Update Time: 2025-05-20

methyl 6-bromo-2-oxo-indoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-2-oxoindoline-4-carboxylate
• methyl 6-bromo-2-oxo-2,3-dihydro-1h-indole-4-carboxylate
• Methyl 6-bromo-2-oxo-indoline-4-carboxylate
• methyl 6-bromo-2-oxo-1,3-dihydroindole-4-carboxylate
• AMY35369
• Z2301438529
• 6-Bromo-2-oxo-2,3-dihydro-1H-indole-4-carboxylic acid methyl ester
• methyl 6(c)\\bromo(c)\\2(c)\\oxo(c)\\2,3(c)\\dihydro(c)\\1h(c)\\indole(c)\\4(c)\\carboxylate
• AKOS025396099
• Methyl 6-Bromo-2-Oxo-4-Indolinecarboxylate
• CPVGDRPQDRGFKS-UHFFFAOYSA-N
• SB40744
• P15515
• EN300-250345
• Methyl6-bromo-2-oxoindoline-4-carboxylate
• SY099245
• AS-52702
• SCHEMBL2309393
• 1090903-69-7
• MFCD26744232
• CS-0048942
• Z1813183046
• methyl 6-bromo-2-oxo-indoline-4-carboxylate

• MDL： MFCD26744232
• Inchi： 1S/C10H8BrNO3/c1-15-10(14)7-2-5(11)3-8-6(7)4-9(13)12-8/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： CPVGDRPQDRGFKS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C2=C(C=1)NC(C2)=O

Computed Properties

• Exact Mass: 268.96876 g/mol
• Monoisotopic Mass: 268.96876 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 270.08
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on methyl 6-bromo-2-oxo-indoline-4-carboxylate

Methyl 6-Bromo-2-Oxo-Indoline-4-Carboxylate: A Comprehensive Overview

Methyl 6-bromo-2-oxo-indoline-4-carboxylate, with the CAS number 1090903-69-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The methyl 6-bromo-2-oxo-indoline-4-carboxylate structure incorporates a bromine atom at the 6-position of the indoline ring, which contributes to its distinct chemical reactivity and biological activity.

Recent studies have highlighted the importance of indoline derivatives in medicinal chemistry, particularly as scaffolds for designing bioactive molecules. The 2-oxo-indoline core is known for its ability to interact with various biological targets, making it a valuable component in drug design. The presence of the bromo group at the 6-position further enhances the compound's versatility, allowing for fine-tuning of its pharmacokinetic and pharmacodynamic properties.

The synthesis of methyl 6-bromo-2-oxo-indoline-4-carboxylate involves a series of well-established organic reactions, including Friedlander-type cyclizations and subsequent functionalization steps. Researchers have optimized these methods to achieve high yields and purity, ensuring that the compound is readily available for further studies. The Friedlander synthesis remains a cornerstone in the preparation of indole and indoline derivatives, underscoring its importance in modern organic chemistry.

From a structural perspective, methyl 6-bromo-2-oxo-indoline-4-carboxylate exhibits a planar geometry due to the conjugation within the indoline ring. This planarity is crucial for its interactions with biological macromolecules, such as proteins and enzymes. The carboxylate group at the 4-position plays a pivotal role in modulating the compound's acidity and solubility, which are critical factors in drug delivery systems.

Emerging research has focused on evaluating the biological activity of methyl 6-bromo-2-oxo-indoline-4-carboxylate. In vitro studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting its role in anti-inflammatory therapies. Additionally, preliminary data indicate that this compound may exhibit cytotoxic effects against certain cancer cell lines, highlighting its potential in oncology research.

The application of computational chemistry tools has further enhanced our understanding of methyl 6-bromo-2-oxo-indoline-4-carboxylate's properties. Molecular docking studies have revealed favorable binding interactions with therapeutic targets, providing insights into its mechanism of action. These findings underscore the importance of computational methods in accelerating drug discovery processes.

In conclusion, methyl 6-bromo-2-oxy-indoline carboxylate represents a promising compound with diverse applications in medicinal chemistry. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable tool in drug development. Continued research into its biological activity and optimization will undoubtedly pave the way for novel therapeutic interventions.